![molecular formula C4H7ClO2 B1581645 2-Chlorobutyric acid CAS No. 4170-24-5](/img/structure/B1581645.png)
2-Chlorobutyric acid
Overview
Description
2-Chlorobutyric acid, also known as 2-chlorobutanoic acid, is a compound with the molecular formula C4H7ClO2 . It has a molecular weight of 122.55 g/mol . The IUPAC name for this compound is 2-chlorobutanoic acid .
Synthesis Analysis
This compound has been used in the synthesis of 2-hydroxy-5-hexenyl 2-chlorobutyrate ester . It has also been used in the synthesis of 1-carboxypropyled and 5-carboxypentyled lignosulfonates .
Molecular Structure Analysis
The InChI representation of this compound is InChI=1S/C4H7ClO2/c1-2-3 (5)4 (6)7/h3H,2H2,1H3, (H,6,7)
. The Canonical SMILES representation is CCC (C (=O)O)Cl
.
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it is known to participate in synthesis reactions as mentioned above .
Physical and Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm^3 . Its boiling point is 203.2±13.0 °C at 760 mmHg . The compound has a vapour pressure of 0.1±0.8 mmHg at 25°C . The enthalpy of vaporization is 48.4±6.0 kJ/mol . The index of refraction is 1.447 . The molar refractivity is 27.0±0.3 cm^3 . It has 2 hydrogen bond acceptors and 1 hydrogen bond donor . It has 2 freely rotating bonds . The polar surface area is 37 Å^2 . The polarizability is 10.7±0.5 10^-24 cm^3 . The surface tension is 37.0±3.0 dyne/cm . The molar volume is 100.9±3.0 cm^3 .
Scientific Research Applications
Enzymatic Esterification
Garcia et al. (2002) developed a method for the enzymatic esterification of 2-chlorobutyric acid with 1,2-epoxy-5-hexene using Mucor miehei-immobilized lipase as a catalyst. This methodology is significant for the synthesis of 2-chloroesters. Their research optimized the process using experimental design techniques, focusing on variables like temperature and catalyst concentration, which affect the yield and isomeric excess of the ester (Garcia, Martinez, & Aracil, 2002).
Kinetic Modelling of Ester Synthesis
In a related study, García et al. (2000) focused on the kinetic modeling of the synthesis of 2-hydroxy-5-hexenyl 2-chlorobutyrate ester from this compound. This study explored the impact of various factors like temperature, catalyst concentration, and substrate and product concentration on the esterification process. They proposed an enzymatic mechanism and calculated the kinetic parameters, offering insights into the efficient synthesis of this ester (García, García, Martínez, & Aracil, 2000).
Electrochemical Chlorination
Maksimov et al. (1996) investigated the electrochemical chlorination of butyraldehyde in chloride solutions, identifying optimal conditions for the synthesis of 2-chlorobutyric aldehyde. This study is significant for understanding the conditions that maximize yield and efficiency in the electrochemical synthesis of related chlorinated compounds (Maksimov, Balaeva, Yuzbekov, & Tomilov, 1996).
Safety and Hazards
2-Chlorobutyric acid is considered hazardous. It causes severe skin burns and eye damage . It may also cause respiratory irritation . It is advised to avoid contact with skin, eyes, and clothing, and to avoid breathing vapors or spray mist . It should not be ingested . It should be used only in well-ventilated areas and kept away from open flames, hot surfaces, and sources of ignition .
Properties
IUPAC Name |
2-chlorobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7ClO2/c1-2-3(5)4(6)7/h3H,2H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVBUZBPJAGZHSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70961912 | |
Record name | 2-Chlorobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70961912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4170-24-5 | |
Record name | 2-Chlorobutanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4170-24-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chlorobutyric acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004170245 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chlorobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70961912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chlorobutyric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.845 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is a notable application of 2-chlorobutyric acid in organic synthesis?
A1: this compound serves as a key starting material in the synthesis of 2-aminobutanamide []. This method utilizes readily available reagents and proceeds through a straightforward two-step process.
Q2: Can you elaborate on the synthesis of 2-aminobutanamide from this compound?
A2: Certainly. The synthesis involves two key steps []:
Q3: What are the advantages of this synthetic route for 2-aminobutanamide?
A3: This method offers several benefits []:
Q4: Are there any other research areas where this compound plays a role?
A4: While the provided research focuses on its use in synthesizing 2-aminobutanamide, this compound and its derivatives could potentially be investigated in other areas like enzymatic reactions. For instance, research highlights the use of immobilized lipase from Mucor miehei for the esterification of acids with epoxides []. While this study doesn't specifically involve this compound, it opens avenues for exploring similar reactions with this compound.
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